![molecular formula C18H17ClN2O6S B3729688 4-{[4-chloro-3-(4-morpholinylsulfonyl)benzoyl]amino}benzoic acid](/img/structure/B3729688.png)
4-{[4-chloro-3-(4-morpholinylsulfonyl)benzoyl]amino}benzoic acid
Overview
Description
The compound “4-{[4-chloro-3-(4-morpholinylsulfonyl)benzoyl]amino}benzoic acid” is a complex organic molecule. It contains a benzene ring substituted with a chloro group, a morpholinylsulfonyl group, and a benzoyl amino group .
Synthesis Analysis
The synthesis of such compounds often involves multiple steps, including the introduction of various substituents onto the benzene ring . For example, a bromine, a methyl group, and a nitro group can be introduced by bromination with Br2/FeBr3, Friedel–Crafts alkylation with CH3Cl/AlCl3, and nitration with HNO3/H2SO4, respectively . The chloride ion of similar compounds was replaced with one equivalent of morpholine at 70–80 °C in a dioxane/water solvent mixture using sodium carbonate as a base .Molecular Structure Analysis
The molecular structure of this compound is complex due to the presence of multiple functional groups. It has a molecular weight of 305.74 . The InChI code for this compound is 1S/C11H12ClNO5S/c12-9-2-1-8 (11 (14)15)7-10 (9)19 (16,17)13-3-5-18-6-4-13/h1-2,7H,3-6H2, (H,14,15) .Chemical Reactions Analysis
The chemical reactions involving this compound can be diverse, depending on the conditions and reagents used. For example, it can undergo free radical reactions . The reactions at the benzylic position can be either SN1 or SN2 .Physical And Chemical Properties Analysis
This compound is a powder at room temperature . The storage temperature is normal .Safety and Hazards
This compound is classified as a hazard under GHS07. It can cause skin irritation, serious eye damage, and damage to organs through prolonged or repeated exposure if inhaled . It is also harmful to aquatic life . Precautionary measures include avoiding breathing dust, washing skin thoroughly after handling, and not releasing it into the environment .
Future Directions
The future directions for this compound could involve further exploration of its potential applications in various fields. For instance, similar compounds have been evaluated for their antimicrobial activity . Additionally, the compound could be further studied for its potential uses in organic synthesis and material science .
properties
IUPAC Name |
4-[(4-chloro-3-morpholin-4-ylsulfonylbenzoyl)amino]benzoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17ClN2O6S/c19-15-6-3-13(11-16(15)28(25,26)21-7-9-27-10-8-21)17(22)20-14-4-1-12(2-5-14)18(23)24/h1-6,11H,7-10H2,(H,20,22)(H,23,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVKXSQRQLRKEGS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1S(=O)(=O)C2=C(C=CC(=C2)C(=O)NC3=CC=C(C=C3)C(=O)O)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17ClN2O6S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(4-Chloro-3-morpholin-4-ylsulfonylbenzoyl)amino]benzoic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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